Cas no 2490442-01-6 (Methyl 5-[(Z)-3-aminoprop-1-enyl]pyridine-3-carboxylate;dihydrochloride)

• Product Name: Methyl 5-[(Z)-3-aminoprop-1-enyl]pyridine-3-carboxylate;dihydrochloride
• CAS No: 2490442-01-6
• MF: C₁₀H₁₄Cl₂N₂O₂
• MW: 265.136360645294
• CID: 6294878
• PubChem ID: 155820896
• Update Time: 2025-08-05

Methyl 5-[(Z)-3-aminoprop-1-enyl]pyridine-3-carboxylate;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2490442-01-6
• Methyl 5-[(Z)-3-aminoprop-1-enyl]pyridine-3-carboxylate;dihydrochloride
• methyl 5-[(1Z)-3-aminoprop-1-en-1-yl]pyridine-3-carboxylate dihydrochloride
• EN300-27102244

• Inchi： 1S/C10H12N2O2.2ClH/c1-14-10(13)9-5-8(3-2-4-11)6-12-7-9;;/h2-3,5-7H,4,11H2,1H3;2*1H/b3-2-;;
• InChI Key： RFRUUMZTKKSDRH-BGQPXYRPSA-N
• SMILES： Cl.Cl.O(C)C(C1=CN=CC(/C=C\CN)=C1)=O

Computed Properties

• Exact Mass: 264.0432331g/mol
• Monoisotopic Mass: 264.0432331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2Ų

Additional information on Methyl 5-[(Z)-3-aminoprop-1-enyl]pyridine-3-carboxylate;dihydrochloride

Methyl 5-[(Z)-3-aminoprop-1-enyl]pyridine-3-carboxylate;dihydrochloride (CAS No. 2490442-01-6): A Comprehensive Overview

Methyl 5-[(Z)-3-aminoprop-1-enyl]pyridine-3-carboxylate;dihydrochloride (CAS No. 2490442-01-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, holds promise in various therapeutic applications, particularly in the realm of drug discovery and molecular biology. The detailed exploration of its chemical structure, pharmacological potential, and recent advancements in research provides a comprehensive understanding of its significance.

The molecular structure of Methyl 5-[(Z)-3-aminoprop-1-enyl]pyridine-3-carboxylate;dihydrochloride encompasses a pyridine core substituted with a carboxylate group at the third position and an (E)-3-aminoprop-1-enyl side chain at the fifth position. The dihydrochloride salt form enhances its solubility and stability, making it more suitable for various biochemical assays and pharmaceutical formulations. This structural configuration imparts unique electronic and steric properties, which are crucial for its interaction with biological targets.

Recent studies have highlighted the potential of this compound as a modulator in pharmacological pathways associated with inflammation, neurodegeneration, and cancer. The pyridine moiety is well-known for its ability to interact with enzymes and receptors, while the (E)-3-aminoprop-1-enyl group introduces a flexible side chain that can fine-tune binding affinities. This dual functionality has been exploited in the design of novel therapeutic agents targeting complex diseases.

In the context of neurodegenerative disorders, Methyl 5-[(Z)-3-aminoprop-1-enyl]pyridine-3-carboxylate;dihydrochloride has shown promising results in preclinical studies. Its ability to modulate neurotransmitter release and receptor activity suggests its utility in developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The compound's interaction with specific enzymes like acetylcholinesterase and monoamine oxidases has been a focal point of investigation, providing insights into potential mechanisms of action.

The compound's relevance extends to cancer research, where it has been identified as a candidate for inhibiting key signaling pathways involved in tumor growth and metastasis. By interacting with proteins such as kinases and transcription factors, Methyl 5-[(Z)-3-aminoprop-1-enyl]pyridine-3-carboxylate;dihydrochloride may disrupt aberrant signaling networks that drive cancer progression. Preliminary findings indicate its potential in synergizing with existing chemotherapeutic agents, offering a multitargeted approach to cancer therapy.

Advances in computational chemistry have further enhanced the understanding of this compound's behavior. Molecular docking simulations have been instrumental in predicting binding interactions with biological targets, allowing researchers to refine structures for improved efficacy. These computational tools have also facilitated the identification of key pharmacophores within the molecule, guiding synthetic modifications to optimize pharmacological properties.

The synthesis of Methyl 5-[(Z)-3-aminoprop-1-enyl]pyridine-3-carboxylate;dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine core, while nucleophilic addition reactions have been utilized to introduce the (E)-3-aminoprop-1-enyl group. The subsequent salt formation with hydrochloric acid enhances stability and bioavailability, making it a valuable intermediate in pharmaceutical manufacturing.

In conclusion, Methyl 5-[(Z)-3-aminoprop-1-enyl]pyridine-3-carboxylate;dihydrochloride represents a significant advancement in medicinal chemistry with broad applications across multiple therapeutic areas. Its unique structural features, coupled with promising preclinical data, position it as a promising candidate for further development into novel therapeutic agents. Continued research efforts are essential to elucidate its full pharmacological profile and explore new avenues for clinical translation.